Cas no 1449135-41-4 (5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester)

5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester is a protected boronic acid derivative commonly used in Suzuki-Miyaura cross-coupling reactions. The BOC (tert-butoxycarbonyl) group provides stability to the amine functionality, preventing unwanted side reactions during synthesis. The pinacol ester form enhances the compound's shelf life and handling properties by protecting the boronic acid from protodeboronation. This reagent is particularly valuable in medicinal chemistry and materials science for constructing fluorinated biaryl structures, where the fluorine substituent can influence electronic and steric properties. Its compatibility with a wide range of reaction conditions makes it a versatile intermediate for complex molecule synthesis.

5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester structure

1449135-41-4 structure

Product Name:5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester

CAS No:1449135-41-4

MF:C₁₇H₂₅BFNO₄

MW:337.194108724594

MDL:MFCD22419260

CID:4600506

PubChem ID:86810446

Update Time:2025-05-28

5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
- 5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester
- TERT-BUTYL N-[4-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]CARBAMATE
- (5-((TERT-BUTOXYCARBONYL)AMINO)-2-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
- ZHC13541
- 5-(Boc-amino)-2-fluorobenzeneboronic acid pinacol ester
- 5-(N-BOC-Amino)-2-fluorophenylboronic acid pinacol ester
- Z2044740529
- SB83525
- MFCD22419260
- 1449135-41-4
- XH0279
- SCHEMBL16042474
- EN300-341920
- DB-102052
- tert-Butyl(4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
- AKOS026671103
- AS-43379
- tert-butyl N-[4-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
- CS-0178245
- MDL： MFCD22419260
- Inchi： 1S/C17H25BFNO4/c1-15(2,3)22-14(21)20-11-8-9-13(19)12(10-11)18-23-16(4,5)17(6,7)24-18/h8-10H,1-7H3,(H,20,21)
- InChI Key： JWYMEKZRPHNWGS-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 337.1860666g/mol
Monoisotopic Mass: 337.1860666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.8

5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester Pricemore >>

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Alichem	A019123927-5g	tert-Butyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate	1449135-41-4	95%	5g	639.60 USD	2021-06-16
Alichem	A019123927-10g	tert-Butyl (4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate	1449135-41-4	95%	10g	766.02 USD	2021-06-16
abcr	AB392002-	5-(Boc-amino)-2-fluorobenzeneboronic acid pinacol ester, 95%; .	1449135-41-4	95%		€122.80	2022-06-10
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TRC	B601808-25mg	5-(N-BOC-Amino)-2-fluorophenylboronic acid, pinacol ester	1449135-41-4		25mg	$ 64.00	2023-04-18
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